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Compound of Interest

Compound Name: CAY10397

Cat. No.: B606497 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of

CAY10397, a selective inhibitor of 15-hydroxyprostaglandin dehydrogenase (15-PGDH).[1][2]

[3] Adherence to this protocol will help ensure the accurate and reproducible preparation of

CAY10397 for in vitro and in vivo studies.

Compound Information
CAY10397 is a potent and selective inhibitor of 15-hydroxyprostaglandin dehydrogenase (15-

PGDH), the key enzyme responsible for the inactivation of prostaglandins.[1] By inhibiting 15-

PGDH, CAY10397 effectively increases the biological half-life and activity of endogenous

prostaglandins.[1] It has an IC50 value of approximately 10 µM.[1]

Quantitative Data Summary
A summary of the key quantitative data for CAY10397 is provided in the table below for easy

reference.
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Property Value Citations

Molecular Formula C₁₇H₁₆N₂O₅ [1][2]

Molecular Weight 328.3 g/mol [1][4]

Purity ≥98% [1][2]

Appearance Crystalline solid [1]

Solubility

DMSO: 25 mg/mLDMF: 35

mg/mLEthanol: 10 mg/mL0.1

M Na₂CO₃: 0.2 mg/mL

[1]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of CAY10397 in dimethyl

sulfoxide (DMSO).

Materials
CAY10397 (solid form)[1]

Anhydrous/molecular sieve-dried DMSO

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure
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Acclimatization: Before opening, allow the vial of CAY10397 to equilibrate to room

temperature for at least 15-20 minutes. This prevents the condensation of moisture onto the

compound.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh out the desired amount of CAY10397. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 3.283 mg of CAY10397.

Calculation:

Volume of solvent (V) = 1 mL = 0.001 L

Concentration (C) = 10 mM = 0.010 mol/L

Molecular Weight (MW) = 328.3 g/mol

Mass (m) = C x V x MW = 0.010 mol/L x 0.001 L x 328.3 g/mol = 0.003283 g = 3.283 mg

Solubilization: Add the appropriate volume of DMSO to the microcentrifuge tube containing

the weighed CAY10397. For the example above, add 1 mL of DMSO.

Dissolution: Cap the tube tightly and vortex the solution until the CAY10397 is completely

dissolved. Gentle warming in a water bath (37°C) can be used to aid dissolution if necessary.

Visually inspect the solution to ensure there are no undissolved particulates.

Aliquoting and Storage:

For ease of use and to minimize freeze-thaw cycles, it is recommended to aliquot the

stock solution into smaller, single-use volumes in sterile microcentrifuge tubes or amber

vials.

Store the aliquots at -20°C for long-term storage (months to years).[2] For short-term

storage (days to weeks), the solution can be kept at 0-4°C.[2] The solid compound is

stable for at least four years when stored correctly.[1]

Visualizations
Signaling Pathway of CAY10397 Action
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Caption: Mechanism of action of CAY10397.

Experimental Workflow for Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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